Cas no 531-35-1 (Isopilocarpine)

• Product Name: Isopilocarpine
• CAS No: 531-35-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 372175
• PubChem ID: 91468
• Update Time: 2025-04-19

Isopilocarpine Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-, (3R,4R)-
• Isopilocarpine
• (3R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
• beta-pilocarpine
• (3R,4R)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
• (3R-trans)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
• A-Pilocarpine
• CHEBI:39458
• BSPBio_002836
• UNII-J9UV7D2OI9
• Spectrum_001285
• NS00080124
• Spectrum5_001781
• Spectrum4_000120
• 531-35-1
• Spectrum3_001268
• SCHEMBL188019
• (3R,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
• TNP00085
• Hydrochloride, Pilocarpine
• Q27120035
• DTXSID701316166
• CHEMBL91776
• KBio2_006901
• KBio2_001765
• BDBM50008075
• KBioGR_000480
• (3R,4R)-3-ETHYL-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)DIHYDROFURAN-2(3H)-ONE
• 2(3H)-FURANONE, 3-ETHYLDIHYDRO-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)-, (3R,4R)-
• (3R,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]dihydrofuran-2(3H)-one
• BRD-K75983763-008-01-2
• PILOCARPINE IMPURITY, ISOPILOCARPINE- [USP IMPURITY]
• KBioSS_001765
• NCGC00017213-01
• 3-Isopilocarpine
• (+)-Isopilocarpine
• PILOCARPINE HYDROCHLORIDE IMPURITY ISOPILOCARPINE [USP IMPURITY]
• KBio3_002336
• J9UV7D2OI9
• PILOCARPINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• KBio2_004333
• QCHFTSOMWOSFHM-WCBMZHEXSA-N
• EINECS 208-506-5

• Inchi： 1S/C11H16N2O2/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2/h5,7-8,10H,3-4,6H2,1-2H3/t8-,10+/m0/s1
• InChI Key： QCHFTSOMWOSFHM-WCBMZHEXSA-N
• SMILES： O1C([C@H](CC)[C@H](C1)CC1=CN=CN1C)=O

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 431.8°Cat760mmHg
• Flash Point: 215°C
• Refractive Index: 1.584
• PSA: 44.12000
• LogP: 1.16180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives